N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide

• IUPAC Name: N-[2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C17H17N3O4S/c1-24-13-8-6-12(7-9-13)17(21)19-11-10-18-16-14-4-2-3-5-15(14)25(22,23)20-16/h2-9H,10-11H2,1H3,(H,18,20)(H,19,21)
• InChI Key: FFPVHMGTYGEQAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCN=C2C3=CC=CC=C3S(=O)(=O)N2
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide, also known as DBIBO-NMe2, is a synthetic compound that has recently gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has shown promising results in various studies, indicating its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide involves the inhibition of various enzymes and proteins that are involved in the progression of diseases. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease. It has also been shown to inhibit the activity of tyrosine kinase, which is involved in the progression of cancer.
Biochemical and Physiological Effects:
N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function. It has also been shown to decrease the levels of reactive oxygen species, which are involved in the progression of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide is its potential as a therapeutic agent for various diseases. It has shown promising results in various studies, indicating its potential as a drug candidate. However, one of the limitations of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide is its limited availability, which makes it difficult to conduct large-scale studies.

Future Directions

There are several future directions that can be explored in the field of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide research. One of the future directions is to explore its potential as a therapeutic agent for other diseases, such as multiple sclerosis and Huntington's disease. Another future direction is to investigate its potential as a drug delivery system, which can be used to deliver other therapeutic agents to specific targets in the body. Additionally, further studies can be conducted to optimize the synthesis method of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide, which can improve its availability and scalability for large-scale studies.
Conclusion:
In conclusion, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide is a synthetic compound that has shown promising results in various studies, indicating its potential as a therapeutic agent for various diseases. Its mechanism of action involves the inhibition of various enzymes and proteins that are involved in the progression of diseases. N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide has several advantages and limitations for lab experiments, and there are several future directions that can be explored in the field of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide research.

Scientific Research Applications

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-4-methoxybenzamide has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.